Cas no 121269-85-0 (L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI))

• Product name: L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
• CAS No: 121269-85-0
• MF: C₁₇H₂₉N₅O₆
• MW: 399.44206
• CID: 133292
• PubChem ID: 4283477

L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
• N-(1-amino-3-hydroxy-1-oxopropan-2-yl)-1-[3-hydroxy-2-(pyrrolidine-2-carbonylamino)butanoyl]pyrrolidine-2-carboxamide
• PRO-THR-PRO-SER-NH2: PTPS-NH2
• P-t-p-s-nh2
• prolylthreonylprolylserinamide
• Pro-Thr-Pro-Ser amide
• PRO-THR-PRO-SER-NH2
• DTXSID80401551
• 121269-85-0

• Inchi： InChI=1S/C17H29N5O6/c1-9(24)13(21-15(26)10-4-2-6-19-10)17(28)22-7-3-5-12(22)16(27)20-11(8-23)14(18)25/h9-13,19,23-24H,2-8H2,1H3,(H2,18,25)(H,20,27)(H,21,26)
• InChI Key： UMIXOKDUTWTCDE-UHFFFAOYSA-N
• SMILES： OCC(NC(C1CCCN1C(C(NC(C1CCCN1)=O)C(O)C)=O)=O)C(=O)N

Computed Properties

• Exact Mass: 399.21200
• Monoisotopic Mass: 399.21178366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų
• XLogP3: -2.9

Experimental Properties

• PSA: 174.09000
• LogP: -1.69380